Cas no 7170-70-9 (Pentanoic acid, 5-(2,5-dichlorophenoxy)-)

• Product Name: Pentanoic acid, 5-(2,5-dichlorophenoxy)-
• CAS No: 7170-70-9
• MF: C₁₁H₁₂Cl₂O₃
• MW: 263.117181777954
• CID: 545172
• PubChem ID: 43123498
• Update Time: 2025-04-19

Pentanoic acid, 5-(2,5-dichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-(2,5-dichlorophenoxy)-
• 5-(2,5-dichlorophenoxy)pentanoic acid
• DTXSID70655440
• 7170-70-9
• MFCD10693132
• AKOS005204886

• Inchi： 1S/C11H12Cl2O3/c12-8-4-5-9(13)10(7-8)16-6-2-1-3-11(14)15/h4-5,7H,1-3,6H2,(H,14,15)
• InChI Key： HTAJWIKMYZHGGN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OCCCCC(=O)O)Cl

Computed Properties

• Exact Mass: 262.01646
• Monoisotopic Mass: 262.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• PSA: 46.53